Cas no 856173-22-3 (6-Chloro-2-(furan-2-yl)pyrimidin-4-amine)

• Product Name: 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine
• CAS No: 856173-22-3
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 844369
• PubChem ID: 24778022
• Update Time: 2025-10-29

6-Chloro-2-(furan-2-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine
• 4-Pyrimidinamine, 6-chloro-2-(2-furanyl)-
• DTXSID60647278
• SCHEMBL1489947
• 6-Chloro-2-(2-furyl)pyrimidin-4-amine
• 856173-22-3
• SB61675
• A914629
• 6-Chloro-2-(2-furyl)pyrimidin 4-amine
• AVTXQVZJEJMHSM-UHFFFAOYSA-N
• DB-333393

• MDL： MFCD14706107
• Inchi： 1S/C8H6ClN3O/c9-6-4-7(10)12-8(11-6)5-2-1-3-13-5/h1-4H,(H2,10,11,12)
• InChI Key： AVTXQVZJEJMHSM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(C2=CC=CO2)N=1

Computed Properties

• Exact Mass: 195.0199395g/mol
• Monoisotopic Mass: 195.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.9Ų

6-Chloro-2-(furan-2-yl)pyrimidin-4-amine Security Information

• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Additional information on 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine

6-Chloro-2-(furan-2-yl)pyrimidin-4-amine (CAS No. 856173-22-3): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

6-Chloro-2-(furan-2-yl)pyrimidin-4-amine (CAS No. 856173-22-3) is a structurally unique heterocyclic compound that has gained significant attention in recent years due to its potential applications in pharmaceutical research and material science. This chloro-substituted pyrimidine derivative features a furan ring at the 2-position and an amino group at the 4-position, creating a molecular scaffold with interesting electronic properties and biological activity.

The compound's molecular formula is C₈H₇ClN₄O, with a molecular weight of 210.62 g/mol. Its heterocyclic core structure makes it particularly valuable for drug discovery programs, as pyrimidine derivatives are known to exhibit diverse pharmacological activities. Recent searches in scientific databases show growing interest in "furan-pyrimidine hybrids" and "chloro-substituted heterocycles," reflecting the compound's relevance in current medicinal chemistry research.

In pharmaceutical applications, 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine serves as a key intermediate for the synthesis of more complex molecules. Researchers have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of both electron-rich (furan) and electron-deficient (chloropyrimidine) moieties in the same molecule creates unique opportunities for molecular interactions with biological targets.

From a synthetic chemistry perspective, the compound offers several reactive sites for further functionalization. The chloro group at position 6 can undergo nucleophilic aromatic substitution reactions, while the amino group at position 4 can participate in condensation or acylation reactions. These features make it a versatile starting material for the preparation of diverse chemical libraries in drug discovery programs.

Material scientists have also shown interest in 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine due to its potential applications in organic electronics. The conjugated system formed by the furan and pyrimidine rings suggests possible utility in organic semiconductors or as a component in light-emitting materials. Recent studies on "heterocyclic compounds for OLED applications" frequently mention similar structural motifs.

The compound's physicochemical properties have been carefully characterized to support its various applications. It typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Solubility studies show that it is moderately soluble in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water, which is typical for this class of compounds.

Quality control of 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine is typically performed using high-performance liquid chromatography (HPLC), with purity specifications often exceeding 98%. Analytical methods including ¹H NMR, ¹³C NMR, and mass spectrometry are routinely employed for structural confirmation. These rigorous quality standards ensure the compound's reliability for research purposes.

Recent trends in chemical research highlight growing interest in "sustainable synthesis of heterocyclic compounds" and "green chemistry approaches to pharmaceutical intermediates." In this context, several research groups have developed improved synthetic routes to 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine that reduce waste generation and improve atom economy, addressing current environmental concerns in the chemical industry.

The safety profile of 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine has been evaluated through standard laboratory testing. While comprehensive toxicological data may be limited due to its primary use as a research chemical, standard laboratory precautions including the use of personal protective equipment are recommended when handling this compound, as with all chemical substances.

Market analysis indicates steady demand for 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine, particularly from pharmaceutical research organizations and academic institutions. The compound is typically supplied in quantities ranging from milligrams to kilograms, with packaging options that ensure stability during storage and transportation. Current pricing trends reflect its status as a specialty chemical with research-grade purity.

Future research directions for this compound may include exploration of its biological activity profile, development of novel derivatives through structure-activity relationship studies, and investigation of its potential in materials science applications. The growing body of literature on "furan-containing bioactive compounds" and "pyrimidine-based materials" suggests that 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine will continue to be an important compound in chemical research.

For researchers working with 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine, proper storage conditions are essential to maintain compound integrity. Recommendations typically include storage in a cool, dry place, protected from light and moisture. Many suppliers offer the compound in amber glass bottles or foil-lined bags to enhance stability during long-term storage.

In conclusion, 6-Chloro-2-(furan-2-yl)pyrimidin-4-amine (CAS No. 856173-22-3) represents an important building block in modern chemical research. Its unique structural features and versatile reactivity make it valuable for pharmaceutical development, while its electronic properties offer potential in materials science applications. As research into heterocyclic compounds continues to advance, this compound is likely to remain a focus of innovative scientific exploration across multiple disciplines.